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Compound of Interest

Compound Name: 9-Chloro Quetiapine

CAS No.: 1371638-11-7

Cat. No.: B569853 Get Quote

Part 1: Executive Summary & Core Directive
Do not dispose of 9-Chloro Quetiapine down the drain or in general trash.

9-Chloro Quetiapine (chemically related to the key intermediate 11-chlorodibenzo[b,f]

[1,4]thiazepine) is a halogenated pharmaceutical intermediate.[1][2] It poses significant aquatic

toxicity risks and potential persistence in the environment due to its chlorinated tricyclic

structure.[2]

The only authorized disposal method is High-Temperature Incineration (HTI) via a licensed

hazardous waste facility.[2] It must be segregated into the Halogenated Organic Waste stream.

[2]

Part 2: Technical Hazard Profiling (The "Why")
To ensure compliance and safety, researchers must understand the causality behind these

strict protocols.

Chemical Stability & Environmental Persistence
Unlike simple organic salts, the Aryl-Chloride (C-Cl) bond on the dibenzothiazepine ring is

metabolically stable and resistant to standard wastewater treatment hydrolysis.[1][2] If released

into the water table, these compounds can bioaccumulate.[2]
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Mechanism: The tricyclic structure acts as a scaffold that resists microbial degradation.[2]

Impact: Classified as H410 (Very toxic to aquatic life with long-lasting effects).[1][2][3]

Thermal Destruction Requirements
Standard autoclaving is insufficient.[2] The chlorine content requires incineration at

temperatures exceeding 1,100°C (2,000°F) with specific residence times to ensure complete

mineralization and to prevent the formation of dioxins or furans, which can occur if chlorinated

waste is burned at lower temperatures.[2]

Regulatory Classification (RCRA)
Under US EPA Resource Conservation and Recovery Act (RCRA) guidelines, while not always

explicitly "Listed" (P or U list) by specific CAS number, this compound is regulated as a

Characteristic Hazardous Waste due to toxicity and its status as a halogenated solvent/solid

residue.

Waste Code Assignment: Often defaults to D001 (Ignitable, if in solvent) or D003 (Reactive,

if unquenched intermediate), but practically managed under Halogenated Waste profiles.[1]

[2]

Part 3: Operational Disposal Protocol
Phase 1: Personal Protective Equipment (PPE) Matrix[1]
[2]
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Protection Zone Requirement Technical Justification

Dermal (Hands)
Double Nitrile Gloves (Min

0.11mm outer)

Prevents permeation of

chlorinated organics.[1][2][4]

Latex is permeable to many

halogenated compounds.

Respiratory
N95 or P100 (Solids) / Fume

Hood (Liquids)

Prevents inhalation of

dust/aerosols.[1][2][4] The

intermediate is a potent

mucous membrane irritant.[2]

Ocular Chemical Splash Goggles

Standard safety glasses are

insufficient against fine dust

ingress or splashes.[1][2][4]

Body
Tyvek Lab Coat + Closed

Shoes

Minimizes particulate

accumulation on personal

clothing.[1][2][4]

Phase 2: Segregation & Packaging[1]
CRITICAL: Do not mix 9-Chloro Quetiapine waste with "Non-Halogenated" solvents (e.g.,

Acetone, Ethanol washings).[1][2]

Reasoning: Mixing halogenated waste into non-halogenated streams downgrades the entire

container, forcing the waste hauler to incinerate the entire volume as "Halogenated,"

significantly increasing disposal costs.[2]

Step-by-Step Procedure:
Solid Waste (Pure Substance/Powder):

Transfer the solid into a wide-mouth HDPE (High-Density Polyethylene) jar.

Do not use glass for primary solid waste storage to prevent breakage during

compaction/transport.[2]

Seal the lid tightly and tape over the seal with paraffin film or electrical tape.[2]
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Liquid Waste (Mother Liquors/Washings):

Collect in a dedicated Halogenated Solvent Carboy (typically yellow-tagged in most labs).

[1][2]

Ensure the container is compatible (HDPE or Glass).[2]

Headspace Rule: Leave 10% headspace to prevent over-pressurization due to thermal

expansion.[2]

Contaminated Debris (Gloves/Wipes):

Place in a clear, 6-mil polyethylene bag.

Label as "Solid Debris contaminated with Halogenated Pharma Intermediates."[2]

Double bag if the debris is wet or heavily soiled.[2]

Phase 3: Labeling & Documentation[1]
Every container must carry a hazardous waste tag containing the following specific data points

to prevent rejection by the Environmental Health & Safety (EHS) team:

Chemical Name: Write out fully: 9-Chloro Quetiapine (Chlorinated Dibenzothiazepine

Intermediate). DO NOT use abbreviations like "9-CQ."

Hazards Checked: Toxic, Irritant, Environmental Hazard.[1][5][6]

Composition: If in solution, list the solvent % (e.g., Dichloromethane 90%, 9-Chloro
Quetiapine 10%).

Part 4: Visualization of Disposal Workflow
The following diagram outlines the decision logic for the researcher at the bench.
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Waste Generation:
9-Chloro Quetiapine

Determine Physical State

Solid / Powder Liquid / Solution Contaminated PPE/Wipes

Place in HDPE Wide-Mouth Jar Segregate into
HALOGENATED Carboy Double Bag (6-mil Poly)

LABELING:
Full Chemical Name + 'Toxic/Irritant'

List Constituents %

Satellite Accumulation Area
(Secondary Containment)

FINAL DISPOSAL:
High-Temp Incineration
(Halogenated Stream)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of chlorinated pharmaceutical

intermediates.

Part 5: Emergency Spill Procedures
In the event of a bench-top spill (< 100g/mL):
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Evacuate & Ventilate: If dust is airborne, clear the immediate area.[2]

PPE Up: Don protective eyewear and double nitrile gloves.[2]

Containment:

Solids: Cover with wet paper towels to prevent dust generation, then scoop into a waste

jar.[2]

Liquids: Use vermiculite or chem-sorb pads.[1][2] Do NOT use combustible materials

(sawdust) if the solvent is flammable.[2]

Decontamination: Wash the surface with a dilute surfactant (soap/water) followed by an

ethanol wipe.[2] Dispose of all cleanup materials as Hazardous Chemical Waste (see Phase

2).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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